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Compound of Interest

Compound Name:
Ethyl 2-(benzylamino)-2-

(hydroxyimino)acetate

CAS No.: 937604-26-7

Cat. No.: B2476116 Get Quote

In the landscape of drug discovery and development, researchers frequently work with novel

chemical entities for which comprehensive safety data may not yet be established. Ethyl 2-
(benzylamino)-2-(hydroxyimino)acetate (CAS No. 937604-26-7) is one such compound.

While a specific, officially sanctioned Safety Data Sheet (SDS) for this molecule is not readily

available in public databases, its structural motifs are well-characterized in other chemical

contexts.

This guide is designed for researchers, scientists, and drug development professionals to

provide a robust, scientifically-grounded safety assessment of Ethyl 2-(benzylamino)-2-
(hydroxyimino)acetate. As your Senior Application Scientist, my objective is not to simply list

generic precautions, but to explain the causality behind them. By deconstructing the molecule

into its key functional components—the ethyl ester, the hydroxyimino (oxime) group, and the

benzylamino moiety—we can extrapolate a probable hazard profile from well-documented

analogous compounds. This document employs a proactive safety protocol, treating the

compound with the caution it warrants until empirical data becomes available. Every

recommendation herein is based on established principles of chemical safety and data from

structurally related molecules, ensuring a self-validating system of risk mitigation.

Section 1: Chemical Identification and
Physicochemical Properties
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A precise understanding of a compound's identity and physical properties is the foundation of

safe handling.

Chemical Structure:

PPE for Ethyl 2-(benzylamino)-2-(hydroxyimino)acetate

Eye & Face Protection Chemical Safety Goggles (ANSI Z87.1 / EN 166)Mandatory

Skin & Body Protection

Chemical-Resistant Gloves (e.g., Nitrile)
Mandatory

Lab Coat (fully buttoned)Mandatory

Respiratory Protection NIOSH-approved Respirator (e.g., N95)
(if dust cannot be controlled by fume hood)

As needed

Face Shield (if splash hazard exists)Recommended

Click to download full resolution via product page

Caption: PPE selection workflow for handling the compound.

Eye/Face Protection: Use tightly fitting safety goggles. [1]A face shield should also be worn if

there is a risk of splashing. [1]* Skin Protection: Wear chemical-resistant gloves (e.g., nitrile).

Gloves must be inspected for integrity before use and disposed of properly after handling.

[1]A fully buttoned lab coat is required.

Respiratory Protection: While working in a fume hood should provide adequate protection, if

dust is generated and cannot be controlled, a NIOSH-approved N95 (or equivalent)

respirator should be used. [1]

Storage and Incompatibility
Storage Conditions: Store in a tightly closed container in a refrigerated (2-8°C), dry, and well-

ventilated area. [2][3]* Incompatible Materials: Avoid contact with strong oxidizing agents,
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strong acids, and strong bases. [2][4]* Conditions to Avoid: Keep away from heat, flames,

and sparks. [3][5]

Section 4: Emergency and First-Aid Procedures
Rapid and correct response to an exposure is critical. All laboratory personnel must be familiar

with these procedures and the location of safety equipment.

Table 2: First-Aid Measures

Exposure Route Procedure Source

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Seek

immediate medical attention.

[2][3]

Skin Contact

Immediately wash skin with

plenty of soap and water for at

least 15 minutes while

removing contaminated

clothing and shoes. If irritation

persists, seek medical

attention.

[6][3]

Inhalation

Remove victim to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

medical attention.

[6][3]

Ingestion

Wash out mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[3][7]
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Spill Response Protocol
A structured response is essential to safely manage an accidental release.

Spill Occurs

Evacuate Immediate Area
Alert Colleagues

Assess Spill Size & Risk

Don Full PPE
(Gloves, Goggles, Respirator if needed)

Proceed with cleanup

Large Spill:
Contact EHS

Cover with Inert Absorbent Material
(e.g., sand, vermiculite)

Sweep up Material Carefully
Place in a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste as Hazardous Material

Report Incident
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Caption: Workflow for responding to an accidental spill.

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE as described

in Section 3.2. [6]* Cleanup: Mix the spilled material with sand or another inert absorbent.

[3]Carefully sweep up and place into a tightly closed container for disposal. [3]Do not allow

the material to enter drains or water courses. [3]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder or carbon dioxide (CO₂). [3]* Specific

Hazards: Thermal decomposition may produce hazardous gases such as carbon monoxide,

carbon dioxide, and nitrogen oxides. [2]* Protective Equipment: Firefighters should wear full

protective clothing and a self-contained breathing apparatus (SCBA). [2][3]

Section 5: Relevance in Drug Development &
Synthesis
Understanding the context of a compound's use can reinforce the importance of safety. The

hydroxyiminoacetate scaffold is significant in medicinal and peptide chemistry. The related

compound, Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma), is a well-known and highly

effective additive in peptide synthesis, used to suppress racemization during peptide bond

formation. [8][9]These compounds act as alternatives to potentially explosive reagents like

HOBt. [8] The synthesis of Ethyl 2-(benzylamino)-2-(hydroxyimino)acetate likely involves

precursors such as ethyl cyanoacetate or other activated acetic acid esters, which are reacted

to introduce the oxime and benzylamino groups. [8][10]Given its structural similarity to

established reagents, it is plausible that this compound is being investigated for similar roles in

synthetic chemistry, potentially as a novel coupling agent or as a building block for more

complex pharmaceutical intermediates. [11]

Conclusion
While a dedicated Safety Data Sheet for Ethyl 2-(benzylamino)-2-(hydroxyimino)acetate
remains to be published, a comprehensive safety protocol can be confidently established

through the analysis of its constituent functional groups and structurally related compounds.
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This guide asserts that the compound should be treated as harmful if swallowed, a skin and

respiratory irritant, and a significant eye irritant. All handling must be conducted within a

chemical fume hood with appropriate personal protective equipment. By adhering to the

protocols outlined in this document, researchers can mitigate risks and ensure a safe

laboratory environment while exploring the potential of this novel chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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